2-(4-bromophenyl)-N-1,3,4-thiadiazol-2-ylacetamide

• IUPAC Name: 2-(4-bromophenyl)-N-(1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C10H8BrN3OS/c11-8-3-1-7(2-4-8)5-9(15)13-10-14-12-6-16-10/h1-4,6H,5H2,(H,13,14,15)
• InChI Key: WZOQAPLHWBQFIX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)NC2=NN=CS2)Br
• Molecular Formula: C10H8BrN3OS
• DSSTOX Substance ID: DTXSID001241283
• Molecular Weight: 298.16 g/mol
• CAS RN: 349536-90-9

Description

The compound “2-(4-bromophenyl)-N-1,3,4-thiadiazol-2-ylacetamide” is a complex organic molecule that contains several functional groups. It has a bromophenyl group, a thiadiazole ring, and an acetamide group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The bromine atom in the bromophenyl group could be reactive in certain conditions, potentially undergoing substitution reactions. The thiadiazole ring and acetamide group could also participate in various chemical reactions.

Mechanism of Action

The exact mechanism of action of BPTA is not fully understood. However, it has been proposed that BPTA may exert its pharmacological effects by inhibiting the activity of COX-2 and reducing the production of pro-inflammatory cytokines. BPTA has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
BPTA has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α). BPTA has also been found to inhibit the activity of COX-2, which is an enzyme involved in the synthesis of prostaglandins that play a key role in inflammation. In addition, BPTA has been found to induce apoptosis in cancer cells by activating the caspase pathway.

Advantages and Limitations for Lab Experiments

BPTA has several advantages for lab experiments. It is relatively easy to synthesize and has been found to have potent pharmacological effects in vitro and in vivo. BPTA has also been found to be relatively safe and well-tolerated in animal studies. However, there are also some limitations to using BPTA in lab experiments. BPTA has poor solubility in water, which can make it difficult to administer in vivo. In addition, the exact mechanism of action of BPTA is not fully understood, which can make it challenging to interpret the results of experiments.

Future Directions

There are several future directions for research on BPTA. One area of research could focus on optimizing the synthesis method of BPTA to improve the yield and purity of the product. Another area of research could focus on elucidating the exact mechanism of action of BPTA and its effects on various signaling pathways. Additionally, future research could investigate the potential therapeutic applications of BPTA in various fields of medicine, such as cancer, inflammation, and pain. Finally, future research could explore the potential synergy of BPTA with other drugs or compounds for enhanced therapeutic effects.

Scientific Research Applications

BPTA has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been found to have anti-inflammatory, analgesic, anticonvulsant, and antitumor properties. BPTA has been shown to inhibit the production of pro-inflammatory cytokines and reduce the expression of cyclooxygenase-2 (COX-2) in vitro and in vivo. It has also been found to have potent antitumor activity against various cancer cell lines.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions.